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Compound of Interest

Compound Name: H-Abu-OH-d2

Cat. No.: B1381309

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical properties of deuterated 2-
aminobutyric acid, specifically focusing on H-Abu-OH-d2. This isotopically labeled amino acid
is a valuable tool in various research applications, including metabolic studies, pharmacokinetic
analyses, and as an internal standard in mass spectrometry-based quantification.

Data Presentation

The properties of 2-aminobutyric acid and its deuterated analog are summarized in the table
below. It is important to note that "H-Abu-OH-d2" is a general notation. The specific properties,
including the CAS number, are dependent on the stereoisomer (L-, D-, or DL-) and the precise
location of the deuterium atoms. This guide presents data for a commercially available L-
iIsomer, L-2-Aminobutyric-3,3-d2 acid, as a representative example.
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Non-Labeled L-2- L-2-Aminobutyric-3,3-d2

Propert
S Aminobutyric Acid Acid

H-L-Abu-OH, (S)-2- _ _ .
Synonyms ) ) ) L-a-Aminobutyric-d2 Acid
Aminobutanoic Acid

Molecular Formula CaHsNO2 CaH7D2NO2

Molecular Weight 103.12 g/mol [1] 105.13 g/mol [2]
CAS Number 1492-24-6[1] 352431-37-9[2]
Isotopic Enrichment Not Applicable 98 atom % D[2]

Other isomers of 2-aminobutyric acid include:

e D-2-Aminobutyric acid: CAS Number 2623-91-8, Molecular Weight 103.12 g/mol .[3][4]
e DL-2-Aminobutyric acid: CAS Number 2835-81-6, Molecular Weight 103.12 g/mol .[5]
Experimental Protocols

Methodology for Determining Molecular Weight

The molecular weight of a deuterated compound is determined by its molecular formula, taking
into account the atomic mass of deuterium.

« ldentify the Base Molecule: The base molecule is 2-aminobutyric acid (CaHaNO2).

o Calculate the Molecular Weight of the Base Molecule:

o

Carbon (C): 4 *12.011 u=48.044 u

o

Hydrogen (H): 9 * 1.008 u = 9.072 u

[¢]

Nitrogen (N): 1 * 14.007 u = 14.007 u

[¢]

Oxygen (0O): 2 * 15.999 u = 31.998 u

o

Total Molecular Weight = 103.12 u
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e Account for Isotopic Substitution: In H-Abu-OH-d2, two hydrogen atoms (atomic mass =
1.008 u) are replaced by two deuterium atoms (atomic mass = 2.014 u).

o Calculate the Molecular Weight of the Deuterated Molecule:

o

Start with the molecular weight of the non-labeled compound: 103.12 g/mol .

[¢]

Subtract the mass of the two replaced hydrogen atoms: 103.12 - (2 * 1.008) = 101.104
g/mol .

[¢]

Add the mass of the two deuterium atoms: 101.104 + (2 * 2.014) = 105.132 g/mol .

[e]

The resulting molecular weight is approximately 105.13 g/mol .[2]

Visualizations

Logical Relationship of 2-Aminobutyric Acid Isomers and a Deuterated Analog
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Caption: Relationship between 2-aminobutyric acid isomers and a deuterated form.
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Start: Obtain Sample
(e.g., H-Abu-OH-d2)

l

Mass Spectrometry Analysis

'

Data Processing and
Peak ldentification

Molecular Weight Determination

(m/z of Molecular lon)

Comparison with
Theoretical Molecular Weight

End: Verified Molecular Weight

Click to download full resolution via product page

Caption: Workflow for verifying the molecular weight of a deuterated compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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